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Compound of Interest

Compound Name: Cupric ferrocyanide

Cat. No.: B078840

This guide provides an in-depth overview of cupric ferrocyanide, a coordination compound
with significant applications in various scientific fields. It is intended for researchers, scientists,
and professionals in drug development who require detailed technical information, including its
chemical and physical properties, experimental protocols for its synthesis, and its relevance in
biological systems.

Core Identification
e Chemical Name: Cupric Ferrocyanide[1][2]
e CAS Number: 13601-13-3[1][2][3][4][5][6]

» Synonyms: Copper(ll) hexacyanoferrate(ll), Hatchett's brown, Dicopper hexacyanoferrate[1]

[417]

e Molecular Formula: CeCuzFeNse[1][2][5]

Quantitative Data

The following tables summarize the key quantitative properties of cupric ferrocyanide.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Weight 339.04 g/mol [21[31[41[8]

Reddish-brown powder or
Appearance _ [11[41[5]
cubic crystals

Density 2.200 g/cm3 [6]
Water Solubility Insoluble [1][2]
Acid Solubility Insoluble in dilute acids [1][4]

Soluble in ammonium
Other Solubilities hydroxide and potassium [11[4115]

cyanide solutions

Table 2: Compositional Analysis

Element Percentage Composition
Carbon (C) 21.26%

Copper (Cu) 37.49%

Iron (Fe) 16.47%

Nitrogen (N) 24.79%

Source:[4]

Experimental Protocols

Detailed methodologies for the synthesis of cupric ferrocyanide are provided below. These
protocols are foundational for researchers working with this compound.

Protocol 1: Synthesis by Precipitation
This method is a standard procedure for preparing cupric ferrocyanide from soluble salts.

Materials:
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A soluble cupric salt (e.g., copper(ll) chloride or copper(ll) sulfate)
Potassium ferrocyanide (Ks[Fe(CN)e])

Distilled water

Beakers

Stirring rod

Heating apparatus (e.g., water bath)

Filtration apparatus (e.g., Buchner funnel and filter paper)

Procedure:

Prepare an aqueous solution of a soluble cupric salt.
In a separate beaker, prepare an aqueous solution of potassium ferrocyanide.

Slowly add the potassium ferrocyanide solution to the cupric salt solution with constant
stirring. A reddish-brown precipitate of cupric ferrocyanide will form.[3]

Heat the mixture on a water bath at 100°C for 2-3 hours to ensure the completion of the
reaction and to cure the precipitate.[3]

Allow the mixture to cool.
Separate the precipitate by filtration.
Wash the precipitate with distilled water to remove any soluble impurities.

Dry the resulting cupric ferrocyanide powder.

Protocol 2: Biocatalytic Synthesis of Cupric Ferrocyanide Nanoparticles

This protocol describes an enzyme-controlled method for the formation of cupric ferrocyanide

nanoparticles, which has applications in biosensing.[9]
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Materials:

Glucose oxidase

Potassium ferricyanide (Ks[Fe(CN)s]) as an electron acceptor

Copper(ll) ions

Carbon-paste electrodes (for electrochemical applications)

Buffer solution

Procedure:

Immobilize glucose oxidase on the surface of a carbon-paste electrode.
e Prepare a solution containing potassium ferricyanide and copper(ll) ions in a suitable buffer.
¢ Introduce glucose (the substrate for glucose oxidase) into the system.

e The enzymatic reaction of glucose oxidase with glucose reduces the ferricyanide to
ferrocyanide.

e The in-situ generated ferrocyanide then reacts with the copper(ll) ions present in the solution
to form cupric ferrocyanide nanoparticles directly on the electrode surface.[9]

» This biocatalytically stimulated growth of nanoparticles can be monitored electrochemically
or optically for biosensing applications.[9]

Visualizations: Workflows and Signaling Pathways

Experimental Workflow: Synthesis of Cupric Ferrocyanide

The following diagram illustrates the general workflow for the chemical synthesis of cupric
ferrocyanide via the precipitation method.
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Workflow for the synthesis of cupric ferrocyanide.
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Signaling Pathway: Role of Copper in the RAS/RAF/MEK/ERK Pathway

Copper ions have been identified as modulators of key signaling pathways involved in cell
proliferation, such as the RAS/RAF/MEK/ERK pathway.[10][11] This is of significant interest in
drug development, particularly in oncology.
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Copper's role in activating the MEK1/2 kinases.
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Relevance and Applications in Research and Drug
Development

While cupric ferrocyanide itself is primarily known as a pigment and for other industrial uses,
its constituent metal, copper, is of great interest in pharmacology and drug development.[4][5]

o Enzyme Cofactor: Copper is an essential trace element that acts as a cofactor for numerous
enzymes critical for processes like respiration, iron metabolism, and cell growth.[12]

» Anti-inflammatory and Antioxidant Properties: Many copper(ll) complexes exhibit superoxide
dismutase (SOD)-mimicking abilities, allowing them to neutralize superoxide radicals. This
has led to their investigation as potential non-analgesic anti-inflammatory drugs.[12]

o Anticancer Potential: The role of copper in cell signaling pathways, such as the
RAS/RAF/MEK/ERK pathway, makes it a target for cancer therapy.[11] Copper complexes
have been shown to induce apoptosis and other forms of cell death in tumor cells.[13] The
development of copper-based drugs is a promising area of research for overcoming drug
resistance.[14]

e Biosensing: As demonstrated in the biocatalytic synthesis protocol, the formation of cupric
ferrocyanide nanoparticles can be harnessed for the development of sensitive biosensors
for molecules like glucose.[9]

o Antimicrobial Activity: Various copper(ll) complexes have been reported to possess
antibacterial and antifungal properties, making them candidates for the development of new
antimicrobial agents.[12][14]

This technical guide provides a foundational understanding of cupric ferrocyanide for its
application in research and as a basis for exploring the broader potential of copper compounds
in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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